Cas no 112-32-3 (Octyl formate)

• Product Name: Octyl formate
• CAS No: 112-32-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00046147
• CID: 144425
• Update Time: 2025-10-30

Octyl formate Chemical and Physical Properties

Names and Identifiers

• Formic acid, octylester
• n-Octyl formate
• OCTYL FORMATE
• 1-octylformate
• n-Octyl methanoate
• OCTYL ALCOHOL FORMATE
• octyl methanoate
• FEMA 2809
• Octylformiat
• OCLyl ForMate
• Formic acid octyl
• 1-octyl formate
• octylformate
• formic acid octyl ester
• n-octylformate
• Octylmethanoate
• FORMIC ACID, OCTYL ESTER
• Octyl alcohol, formate
• Octyl formiate
• FEMA No. 2809
• Octyl alcohol, formate (6CI)
• 2XZ47CUU7G
• KSC492C0N
• Octyl formate, >=97%, FCC
• AVBRYQRTMPHARE-UHFFFAOYSA-N
• NSC404473
• LMFA07010980
• Octyl formate

• MDL： MFCD00046147
• Inchi： 1S/C9H18O2/c1-2-3-4-5-6-7-8-11-9-10/h9H,2-8H2,1H3
• InChI Key： AVBRYQRTMPHARE-UHFFFAOYSA-N
• SMILES： C(CCOC=O)CCCCC
• BRN： 1755259

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 81.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid with sweet fruit aroma
• Density: 0.877 g/mL at 25 °C(lit.)
• Melting Point: -39.1°C
• Boiling Point: 87-89 °C20 mm Hg(lit.)
• Flash Point: 171 °F
• Refractive Index: n20/D 1.418(lit.)
• PSA: 26.30000
• LogP: 3.15580
• FEMA: 2809 | OCTYL FORMATE
• Solubility: It is not very stable in both acidic and alkaline media. It is soluble in ethanol \ propylene glycol \ most non-volatile oils and mineral oils, and almost insoluble in water and glycerol

Octyl formate Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36/37/39: wear appropriate protective clothing, gloves and protective glasses or face shield.
• RTECS：LQ9290000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Octyl formate

Octyl Formate (CAS No. 112-32-3): A Versatile Organic Compound in Biomedical Research

Octyl formate, with the chemical formula C₈H₁₆O₂ and CAS No. 112-32-3, is a long-chain ester derived from formic acid and octanol. As a biocompatible organic compound, it has garnered significant attention in biomedical research due to its unique physicochemical properties and potential applications in drug delivery systems, polymer science, and bioactive molecule synthesis. Recent studies have highlighted its role in enhancing the solubility and stability of hydrophobic drugs, making it a critical component in the development of novel therapeutics.

Recent advancements in Octyl formate research have demonstrated its utility in drug formulation optimization. For instance, a 2023 study published in Journal of Pharmaceutical Sciences explored the use of Octyl formate as a co-solvent in the formulation of poorly water-soluble compounds. The research revealed that its incorporation significantly improved the bioavailability of hydrophobic drugs by reducing crystallinity and increasing dispersion in aqueous media. This application aligns with the growing demand for biocompatible excipients in modern pharmaceutical development.

Another notable development in Octyl formate research involves its role in polymer-based drug delivery systems. A 2024 study published in Advanced Materials investigated the use of Octyl formate as a cross-linking agent in hydrogel matrices for controlled drug release. The study found that Octyl formate enhanced the mechanical stability of hydrogels while maintaining biocompatibility, making it a promising candidate for applications in targeted drug delivery and regenerative medicine.

The Octyl formate molecule exhibits favorable physicochemical properties that contribute to its versatility in biomedical applications. Its ester functional group allows for facile chemical modifications, enabling the synthesis of bioactive derivatives with tailored pharmacological profiles. For example, recent work in Organic & Biomolecular Chemistry (2023) demonstrated the synthesis of Octyl formate-based prodrugs that showed enhanced cellular uptake and reduced toxicity compared to their parent compounds. This highlights the potential of Octyl formate in drug development and personalized medicine.

In the field of biomaterials science, Octyl formate has been explored as a component in biodegradable polymers. A 2023 study published in Biomaterials evaluated the degradation kinetics of Octyl formate-containing polyesters under physiological conditions. The results indicated that Octyl formate accelerated the hydrolytic degradation of the polymer matrix, which is advantageous for applications requiring controlled biomaterial degradation in tissue engineering and drug-eluting implants.

The Octyl formate molecule also plays a role in lipid-based drug delivery systems. Research published in Pharmaceutics (2024) investigated its use as a lipid excipient in nanoemulsions for oral drug delivery. The study demonstrated that Octyl formate improved the stability of nanoemulsions under gastrointestinal conditions, enhancing the oral bioavailability of hydrophobic drugs. This application underscores its importance in pharmaceutical formulation and biopharmaceutical development.

Recent advances in Octyl formate synthesis have also focused on green chemistry approaches to ensure sustainability in its production. A 2023 study in Catalysis Science & Technology reported the use of enzymatic catalysis for the synthesis of Octyl formate, which reduced energy consumption and minimized waste generation compared to traditional chemical methods. This aligns with the increasing emphasis on environmentally friendly synthesis in the pharmaceutical industry.

The Octyl formate molecule has also been explored for its potential in biological applications beyond traditional pharmaceutical uses. For example, a 2024 study in ACS Applied Materials & Interfaces investigated its role in surface modification of medical devices to enhance biocompatibility. The research demonstrated that Octyl formate-functionalized surfaces reduced protein adsorption and cell adhesion, which could be beneficial for antifouling coatings in biomedical devices.

In the realm of nanotechnology, Octyl formate has been utilized as a stabilizing agent for colloidal nanoparticles. A 2023 study in Nano Letters showed that Octyl formate improved the colloidal stability of metal nanoparticles by forming a protective layer around the surface, preventing aggregation and enhancing their optical properties. This application highlights the potential of Octyl formate in nanomedicine and nanomaterials science.

Finally, the Octyl formate molecule has been incorporated into smart drug delivery systems that respond to environmental stimuli. A 2024 study in Advanced Drug Delivery Reviews explored the use of Octyl formate in thermosensitive hydrogels that release drugs at body temperature. The research indicated that Octyl formate enhanced the temperature responsiveness of the hydrogel, enabling precise control over drug release kinetics. This innovation has significant implications for targeted drug delivery and chronic disease management.

Overall, the Octyl formate molecule continues to attract attention in the fields of pharmaceutical science, biomaterials, and nanotechnology due to its versatile chemical properties and potential applications. Ongoing research is focused on expanding its use in novel drug delivery systems, biodegradable polymers, and environmentally sustainable synthesis methods. As the demand for advanced biocompatible materials and personalized therapeutics grows, Octyl formate is poised to play an increasingly important role in the development of next-generation biomedical technologies.

For further information on Octyl formate and its applications, researchers are encouraged to consult recent publications in Journal of Pharmaceutical Sciences, Advanced Materials, and ACS Applied Materials & Interfaces. These studies provide valuable insights into the molecular mechanisms and practical applications of Octyl formate in modern biomedical research.

In conclusion, the Octyl formate molecule represents a promising candidate for innovative drug delivery systems and biomaterials development. Its unique chemical properties and adaptability to various synthetic approaches make it a versatile platform for pharmaceutical innovation and biomedical applications. As research in this area progresses, Octyl formate is expected to contribute significantly to the advancement of modern medicine and healthcare technologies.

For more details on the latest developments in Octyl formate research, please refer to the cited studies and ongoing projects in the field of pharmaceutical science and biomaterials engineering. These efforts are critical in unlocking the full potential of Octyl formate for future biomedical applications.

In summary, the Octyl formate molecule is a key player in the development of advanced drug delivery systems and biocompatible materials. Its role in enhancing drug solubility, stability, and controlled release makes it an essential component in modern pharmaceutical research. As the field continues to evolve, Octyl formate is likely to remain a focal point for innovation and discovery in the biomedical sciences.

For researchers and industry professionals seeking to explore the potential of Octyl formate, staying updated with the latest studies and advancements in pharmaceutical science and biomaterials engineering is highly recommended. This will ensure that the full capabilities of Octyl formate are harnessed for the benefit of healthcare and medical technology development.